Cas no 4405-04-3 (2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine)

2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine structure
4405-04-3 structure
Product name:2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine
CAS No:4405-04-3
MF:C13H17N5OS
MW:291.371980428696
CID:929309
PubChem ID:3514323

2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(5-oxo-1-phenyl-2-sulfanylideneimidazolidin-4-yl)propyl]guanidine
    • [3-(5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propyl]-guanidin, Hydrochlorid; PHENYLTHIOHYDANTOIN ARGININE HYDROCHLORIDE; 5-(3-GUANIDINOPROPYL)-3-PHENYL-2-THIOHYDANTOIN HYDROCHLORIDE; pth arginine hcl; [3-(5-Oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propyl]-guanidin; 5-(3-Guanidinopropyl)-3-phenyl-2-thiohydantoin HydrochloridePTH-arginine Hydrochloride; [3-(5-oxo-1-phenyl-2-thioxo-imidazolidin-4-yl)-propyl]-guanidine, hydrochloride; PTH
    • Guanidine, [3-(5-oxo-1-phenyl-2-thioxo-4-imidazolidinyl)propyl]-
    • NSC96428
    • NSC-96428
    • Guanidine, (3-(5-oxo-1-phenyl-2-thioxo-4-imidazolidinyl)propyl)-
    • N-[3-(5-Oxo-1-phenyl-2-thioxo-4-imidazolidinyl)propyl]guanidine #
    • 1-[3-(5-oxo-1-phenyl-2-thioxoimidazolidin-4-yl)propyl]guanidine
    • AKOS022145861
    • 4405-04-3
    • STL558221
    • ZURXKEWGRJYSHJ-UHFFFAOYSA-N
    • 1-(3-(5-Oxo-1-phenyl-2-thioxoimidazolidin-4-yl)propyl)guanidine
    • AKOS001668689
    • Inchi: InChI=1S/C13H17N5OS/c14-12(15)16-8-4-7-10-11(19)18(13(20)17-10)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,17,20)(H4,14,15,16)
    • InChI Key: ZURXKEWGRJYSHJ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)N2C(=O)C(NC2=S)CCCN=C(N)N

Computed Properties

  • Exact Mass: 291.11561
  • Monoisotopic Mass: 291.11538136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 96.74

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